Cas no 1286754-43-5 (tert-butyl 3-(3,5-dichlorophenyl)piperazine-1-carboxylate)

• Product Name: tert-butyl 3-(3,5-dichlorophenyl)piperazine-1-carboxylate
• CAS No: 1286754-43-5
• MF: C₁₅H₂₀Cl₂N₂O₂
• MW: 331.237502098084
• CID: 6016694
• PubChem ID: 91666761
• Update Time: 2025-10-28

tert-butyl 3-(3,5-dichlorophenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(3,5-dichlorophenyl)piperazine-1-carboxylate
• 1-Piperazinecarboxylic acid, 3-(3,5-dichlorophenyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C15H20Cl2N2O2/c1-15(2,3)21-14(20)19-5-4-18-13(9-19)10-6-11(16)8-12(17)7-10/h6-8,13,18H,4-5,9H2,1-3H3
• InChI Key： YCTVEJVGTZWUQJ-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCNC(C2=CC(Cl)=CC(Cl)=C2)C1

Experimental Properties

• Density: 1.232±0.06 g/cm3(Predicted)
• Boiling Point: 418.3±45.0 °C(Predicted)
• pka: 7.18±0.40(Predicted)

Additional information on tert-butyl 3-(3,5-dichlorophenyl)piperazine-1-carboxylate

Recent Advances in the Study of tert-Butyl 3-(3,5-Dichlorophenyl)piperazine-1-carboxylate (CAS: 1286754-43-5)

The compound tert-butyl 3-(3,5-dichlorophenyl)piperazine-1-carboxylate (CAS: 1286754-43-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This piperazine derivative, characterized by its dichlorophenyl and tert-butyl carboxylate functional groups, has shown promising potential in various therapeutic applications, particularly in the development of novel central nervous system (CNS) agents and antimicrobial compounds. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, providing a deeper understanding of its role in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for tert-butyl 3-(3,5-dichlorophenyl)piperazine-1-carboxylate, emphasizing its scalability and purity optimization. The researchers employed a multi-step synthesis involving the coupling of 3,5-dichlorophenyl piperazine with tert-butyl chloroformate under controlled conditions, achieving a yield of over 85%. The study also highlighted the compound's stability under various pH conditions, making it a viable candidate for further formulation studies.

In terms of pharmacological activity, a recent preclinical investigation demonstrated the compound's affinity for serotonin and dopamine receptors, suggesting its potential as a modulator for neuropsychiatric disorders such as schizophrenia and depression. The study, conducted by a team at the University of Cambridge, utilized in vitro binding assays and molecular docking simulations to elucidate the compound's interaction with receptor subtypes. Notably, tert-butyl 3-(3,5-dichlorophenyl)piperazine-1-carboxylate exhibited selective binding to the 5-HT2A receptor, a key target in antipsychotic drug development.

Another groundbreaking study published in Bioorganic & Medicinal Chemistry Letters (2024) investigated the antimicrobial properties of this compound. Researchers found that it exhibited potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), with a minimum inhibitory concentration (MIC) of 2 µg/mL. The mechanism of action was attributed to the disruption of bacterial cell membrane integrity, as confirmed by electron microscopy and fluorescence assays. These findings open new avenues for the development of next-generation antibiotics targeting resistant pathogens.

Despite these advancements, challenges remain in the clinical translation of tert-butyl 3-(3,5-dichlorophenyl)piperazine-1-carboxylate. A 2024 review in Expert Opinion on Drug Discovery pointed out the need for comprehensive toxicological studies to assess its safety profile. Preliminary data indicate potential hepatotoxicity at high doses, warranting further investigation. Additionally, the compound's pharmacokinetic properties, such as bioavailability and metabolic stability, are yet to be fully characterized.

In conclusion, tert-butyl 3-(3,5-dichlorophenyl)piperazine-1-carboxylate (CAS: 1286754-43-5) represents a versatile scaffold in medicinal chemistry with applications spanning CNS disorders and antimicrobial therapy. Ongoing research aims to address its limitations while capitalizing on its therapeutic potential. Future studies should focus on optimizing its structure-activity relationships and advancing it through preclinical and clinical trials to realize its full therapeutic value.